3-(3-Bromophenyl)-4-propylpyrrolidine

• Molecular Formula: C13H18BrN
• Molecular Weight: 268.19 g/mol
• IUPAC Name: 3-(3-bromophenyl)-4-propylpyrrolidine
• InChI: InChI=1S/C13H18BrN/c1-2-4-11-8-15-9-13(11)10-5-3-6-12(14)7-10/h3,5-7,11,13,15H,2,4,8-9H2,1H3
• InChI Key: VMSWGUDTNSJXGD-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CNCC1C2=CC(=CC=C2)Br

Description

3-(3-Bromophenyl)-4-propylpyrrolidine is a chemical compound of interest in medicinal chemistry and drug discovery, featuring a pyrrolidine scaffold substituted with a 3-bromophenyl group and a propyl chain. The pyrrolidine ring is a saturated five-membered nitrogen heterocycle that is widely utilized in pharmaceutical research due to its sp 3 -hybridization, which allows for extensive exploration of the pharmacophore space and contributes to the stereochemistry and three-dimensional coverage of the molecule . This non-planar structure, a phenomenon known as "pseudorotation," can lead to distinct biological profiles when binding to enantioselective protein targets . Compounds containing the bromophenyl-pyrrolidine motif are frequently investigated as potential bioactive molecules. The bromine atom can act as a halogen bond donor, while the pyrrolidine nitrogen offers a site for hydrogen bonding, making this structural framework valuable for interacting with various enzymatic targets . Such derivatives are commonly explored in the development of central nervous system (CNS) agents, as well as potential treatments for conditions such as pain, epilepsy, and inflammatory diseases . Researchers value this compound for constructing structure-activity relationships (SAR), particularly in studying the impact of steric factors and substituent orientation on biological activity . Please Note: This product is intended for research purposes only and is not for human or veterinary diagnostic or therapeutic use.

Preparation Methods

Overview

This method involves the initial formation of a suitable precursor, such as a 3-aminopropanol derivative, followed by cyclization to form the pyrrolidine ring. The process typically employs alkylation of amines with halogenated compounds, followed by intramolecular cyclization.

Stepwise Process

• Step 1: Synthesis of 3-bromophenyl precursor
  • Bromination of phenyl compounds to obtain 3-bromophenyl derivatives.
• Step 2: N-alkylation of a primary amine (e.g., propylamine) with a halogenated intermediate, such as 3-bromopropyl derivatives.
• Step 3: Cyclization under basic or acidic conditions to form the pyrrolidine ring.

Reaction Conditions & Notes

• Alkylation typically occurs in aprotic solvents like acetonitrile or dimethylformamide (DMF).
• Cyclization is facilitated by heating or using acid catalysts.
• Purification involves recrystallization or chromatography.

Limitations: This approach may suffer from low yields due to side reactions and requires careful control of reaction conditions.

Use of 3-(3-Bromophenyl)-Propyl Intermediates

Preparation of Key Intermediates

• Bromination of 3-phenylpropyl compounds:
  • Starting from 3-phenylpropyl alcohol or amine derivatives, bromination can be achieved using N-bromosuccinimide (NBS) or phosphorus tribromide (PBr₃) under controlled conditions.
• Formation of 3-(3-bromophenyl)-propyl derivatives:
  • These intermediates serve as electrophiles for subsequent nucleophilic substitution or cyclization steps.

Cyclization to Pyrrolidine

• The key step involves nucleophilic attack by an amino group on the brominated carbon, promoting intramolecular cyclization.
• Catalysts such as potassium carbonate or sodium hydride facilitate this process.

Catalytic Cross-Coupling Strategies

Mizoroki–Heck and Suzuki Couplings

Recent advances utilize transition-metal catalysis to assemble the aromatic and aliphatic components efficiently.

• Example: Cross-coupling of 3-bromophenyl derivatives with suitable alkene or boronic acid partners under Pd-catalyzed conditions.
• Advantages: High regioselectivity, milder conditions, and better yields.

Reaction Conditions

• Catalysts: Pd(OAc)₂, Pd(PPh₃)₄
• Base: Tetrabutylammonium acetate, potassium carbonate
• Solvent: DMF, toluene, or acetonitrile
• Temperature: 80–110°C

Multistep Synthesis via Intermediates

Scheme Based on Patent WO2007006708A1

• Step 1: Formation of 3-(3-bromophenyl)-propyl derivatives via bromination.
• Step 2: Conversion to amino derivatives through nucleophilic substitution.
• Step 3: Intramolecular cyclization under basic conditions to form pyrrolidine.

Key Features

• Use of phase transfer catalysts avoided for industrial scalability.
• Reaction carried out at room temperature (20–25°C) to minimize impurities.
• No need for complex purification steps, as high purity is achievable directly.

Alternative Green Methods

Use of Catalysts and Mild Conditions

• Employing indium(III) triflate catalysis for cyclization reactions.
• Use of microwave-assisted synthesis to reduce reaction times and improve yields.
• Solvent-free or aqueous conditions for environmentally friendly synthesis.

Data Table Summarizing Preparation Methods

Method	Key Reagents	Catalysts/Conditions	Advantages	Limitations
Direct Alkylation & Cyclization	3-bromopropyl derivatives, amines	Heating, basic/acidic conditions	Simple, direct	Low yields, side reactions
Intermediates + Cyclization	Brominated phenylpropyl compounds	K₂CO₃, NaH, room temp	Good control, scalable	Multi-step, intermediate purification
Transition Metal Cross-Coupling	Pd catalysts, boronic acids	80–110°C, inert atmosphere	High selectivity, yields	Cost, catalyst removal
Patent WO2007006708A1 Approach	Bromination, intramolecular cyclization	Room temp, phase transfer catalysts avoided	Industrial scalability	Requires precise control

Chemical Reactions Analysis

Types of Reactions: 3-(3-Bromophenyl)-4-propylpyrrolidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur, where the bromine atom is replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products Formed:

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of the fully reduced pyrrolidine derivative.

Substitution: Formation of various substituted pyrrolidines depending on the nucleophile used.

Scientific Research Applications

3-(3-Bromophenyl)-4-propylpyrrolidine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound in drug discovery for various therapeutic targets.

Industry: Utilized in the development of advanced materials and polymers.

Mechanism of Action

The mechanism of action of 3-(3-Bromophenyl)-4-propylpyrrolidine involves its interaction with specific molecular targets. The bromophenyl group can engage in π-π interactions with aromatic residues in proteins, while the pyrrolidine ring can form hydrogen bonds with amino acid side chains. These interactions can modulate the activity of enzymes or receptors, leading to the compound’s observed biological effects .

Comparison with Similar Compounds

Table 1: Structural and Bioactive Comparison of Chalcone Derivatives

Compound	Structure	Halogen Substituent	Aryl Group	IC₅₀ (μg/mL)	Synthesis Yield (%)
1	(E)-1-(4-chlorophenyl)-3-p-tolylprop-2-en-1-on	4-chlorophenyl	p-tolyl	1,484.75	87.03
2	(E)-1-(4-chlorophenyl)-3-(4-tolylphenyl)prop-2-en-1-on	4-chlorophenyl	4-tolylphenyl	37.24	64.80
3	(E)-1-(3-bromophenyl)-3-p-tolylprop-2-en-1-on	3-bromophenyl	p-tolyl	42.22	62.32
4	(E)-1-(3-bromophenyl)-3-(4-isopropylphenyl)prop-2-en-1-on	3-bromophenyl	4-isopropylphenyl	22.41	55.32

Key Findings:

Halogen Position and Cytotoxicity :

• Compound 3 (3-bromophenyl) showed significantly higher cytotoxicity than Compound 1 (4-chlorophenyl), suggesting bromine at the meta position enhances bioactivity compared to para-substituted chlorine .
• Compound 4 (3-bromophenyl with 4-isopropylphenyl) exhibited the lowest IC₅₀ (22.41 μg/mL), indicating bulkier aryl groups (e.g., isopropyl) improve potency .

Synthetic Efficiency :

• Compound 1, despite its low cytotoxicity, had the highest yield (87.03%), likely due to the stability of the 4-chlorophenyl group during microwave synthesis .
• Compound 3’s moderate yield (62.32%) reflects challenges in optimizing brominated intermediates .

Structure-Activity Relationships (SAR) :

• Bromine substitution correlates with stronger cytotoxicity than chlorine (compare Compounds 1–2 vs. 3–4) .
• Steric effects from aryl groups (e.g., isopropyl in Compound 4) enhance membrane disruption and cell death .

Research Implications and Limitations

• Potential Applications: Compounds 2, 3, and 4 are promising candidates for cancer therapy, but further tests on normal cells (e.g., Vero cells) are required to assess selectivity .
• Additionally, the microwave method’s scalability for industrial production remains unverified .

Biological Activity

3-(3-Bromophenyl)-4-propylpyrrolidine is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into its biological properties, mechanisms of action, and relevant case studies, supported by diverse research findings.

Chemical Structure and Properties

The compound features a pyrrolidine ring substituted with a bromophenyl group at the 3-position and a propyl group at the 4-position. This unique structure influences its interaction with biological targets, primarily through π-π interactions and hydrogen bonding.

The mechanism of action for 3-(3-Bromophenyl)-4-propylpyrrolidine involves:

• Molecular Interactions : The bromophenyl moiety can engage in π-π stacking with aromatic residues in proteins, while the pyrrolidine ring can form hydrogen bonds with amino acid side chains. These interactions can modulate enzyme or receptor activity, leading to its observed biological effects.
• Target Engagement : This compound has been investigated for its ability to interact with various molecular targets, including receptors involved in cancer and inflammation pathways. Its structural characteristics allow it to influence the conformation of these targets, thereby affecting their biological activity .

Antimicrobial Properties

Research has indicated that 3-(3-Bromophenyl)-4-propylpyrrolidine exhibits antimicrobial activity. In vitro studies have shown effectiveness against several bacterial strains, suggesting its potential as an antimicrobial agent.

Anticancer Potential

The compound has also been explored for anticancer properties. Studies suggest that it may induce apoptosis in cancer cells through mechanisms involving the down-regulation of nutrient transporters and activation of specific signaling pathways . For instance, analogs of this compound have demonstrated selective cytotoxicity towards cancer cells while sparing non-transformed cells .

Case Studies and Research Findings

• Anticancer Activity : A study evaluated the cytotoxic effects of various pyrrolidine derivatives, including 3-(3-Bromophenyl)-4-propylpyrrolidine, showing significant inhibition of cancer cell proliferation at micromolar concentrations. The mechanism was linked to the modulation of metabolic pathways critical for cancer cell survival .
• Structure-Activity Relationship (SAR) : Investigations into SAR revealed that modifications to the bromophenyl and propyl groups could enhance or diminish biological activity. For example, substituents that increase steric hindrance were found to improve selectivity against certain cancer cell lines while maintaining low toxicity to normal cells .

Comparative Analysis with Related Compounds

Compound Name	Biological Activity	Notable Findings
3-(4-Bromophenyl)-4-propylpyrrolidine	Anticancer, Antimicrobial	Similar mechanism but less effective than the target compound
3-(3-Chlorophenyl)-4-propylpyrrolidine	Antimicrobial	Shows broader spectrum but lower potency against cancer cells
3-(3-Bromophenyl)-4-ethylpyrrolidine	Anticancer	Effective against specific cancer types; less versatile than target compound

Q & A

Q. How are enantiomeric impurities resolved if chirality is introduced?

• Chiral Chromatography : Use Chiralpak IA/IB columns with hexane/isopropanol mobile phases.
• Kinetic Resolution : Enzymatic methods (e.g., lipase-mediated acylations) for racemic mixtures, as applied to pyrrolidine derivatives () .